Cas no 896330-76-0 (2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896330-76-0
• MF: C₁₄H₁₀N₄O₃S
• MW: 314.319200992584
• CID: 6589720
• PubChem ID: 7256661
• Update Time: 2025-07-18

2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 896330-76-0
• 2-[(4-nitrophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024658830
• 2-((4-nitrobenzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-{[(4-nitrophenyl)methyl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0104
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[(4-nitrophenyl)methyl]thio]-

• Inchi： 1S/C14H10N4O3S/c19-14-16-13(15-12-3-1-2-8-17(12)14)22-9-10-4-6-11(7-5-10)18(20)21/h1-8H,9H2
• InChI Key： FWENNKQYRWTGGV-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC=CC2=N1)=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.04736137g/mol
• Monoisotopic Mass: 314.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 510.5±52.0 °C(Predicted)
• pka: -3.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896330-76-0)

2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one, identified by its CAS number 896330-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the pyrido[1,2-a]triazine scaffold, which is a class of nitrogen-containing heterocycles known for their broad spectrum of biological interactions.

The structural framework of 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one incorporates a 4-nitrophenylmethylsulfanyl substituent, which is a key feature that contributes to its pharmacological properties. The presence of the nitro group in the phenyl ring suggests potential electronic effects that may influence the compound's reactivity and binding affinity to biological targets. This structural motif is often explored in drug discovery efforts due to its ability to modulate enzyme activity and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the pyrido[1,2-a]triazine core can interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. The sulfonamide group in 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one is particularly noteworthy, as it has been shown to enhance binding affinity through hydrogen bonding and hydrophobic interactions.

In the context of drug development, heterocyclic compounds like 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one are valued for their versatility in modifying pharmacokinetic profiles. The nitro group can serve as a metabolic handle, allowing for controlled release or activation within biological systems. Furthermore, the triazine ring provides a stable platform for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

Current research in this area has focused on exploring the antimicrobial and anti-inflammatory potential of pyrido[1,2-a]triazine derivatives. Preliminary studies suggest that compounds with similar structural motifs may inhibit key enzymes involved in bacterial biofilm formation and host inflammatory responses. The 4-nitrophenylmethylsulfanyl moiety appears to play a crucial role in modulating these effects by influencing the compound's solubility and bioavailability.

The synthesis of 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazine core efficiently. The introduction of the nitro group and sulfonamide functionalities is achieved through well-established methods in organic chemistry.

From a medicinal chemistry perspective, the development of novel scaffolds like pyrido[1,2-a]triazines represents a significant advancement in addressing unmet medical needs. These compounds offer a rich chemical space for discovering new therapeutic agents with improved efficacy and reduced side effects. The structural diversity inherent in this class of molecules allows for extensive exploration of their pharmacological profiles through both experimental and computational approaches.

The potential applications of 2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound in biochemical assays. Researchers are also investigating its role in material science applications where nitrogen-containing heterocycles exhibit interesting electronic properties.

In conclusion,2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896330-76-0) is a promising compound with significant potential in pharmaceutical research. Its structural features and reported biological activities make it an attractive candidate for further investigation into new therapeutic modalities. As our understanding of molecular interactions continues to evolve,pyrido[1,2-a]triazine derivatives like this one will undoubtedly play a crucial role in shaping the future of drug discovery.